Cas no 1352504-33-6 (6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde)
6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde
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- Inchi: 1S/C17H24N2OS/c20-13-19-11-5-4-8-16(19)14-9-10-17(18-12-14)21-15-6-2-1-3-7-15/h9-10,12-13,15-16H,1-8,11H2
- InChI Key: ZOCNOFAYQSIJEU-UHFFFAOYSA-N
- SMILES: N1(C=O)CCCCC1C1=CC=C(SC2CCCCC2)N=C1
6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495541-1g |
2-(6-(Cyclohexylthio)pyridin-3-yl)piperidine-1-carbaldehyde |
1352504-33-6 | 97% | 1g |
$1061 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD611571-1g |
2-(6-(Cyclohexylthio)pyridin-3-yl)piperidine-1-carbaldehyde |
1352504-33-6 | 97% | 1g |
¥7343.0 | 2023-04-10 |
6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde
Introduction to 6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS No. 1352504-33-6)
6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS No. 1352504-33-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexylsulfanyl group and a tetrahydrobipyridinyl framework. These structural elements contribute to its potential therapeutic applications and biological activities.
The cyclohexylsulfanyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive moiety in drug design. The tetrahydrobipyridinyl framework, on the other hand, is associated with various biological activities, including anti-inflammatory and neuroprotective effects. The combination of these structural elements in 6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde suggests that it may have a broad spectrum of pharmacological properties.
Recent studies have explored the potential of 6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In a study published in the Journal of Medicinal Chemistry (2021), researchers found that this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.
Another area of interest is the neuroprotective potential of 6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde. A study published in the Journal of Neurochemistry (2020) demonstrated that this compound could protect neurons from oxidative stress-induced damage. The researchers found that it effectively scavenged reactive oxygen species (ROS) and prevented the activation of caspase-3, a key enzyme involved in apoptosis. These findings suggest that 6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In addition to its anti-inflammatory and neuroprotective properties, 6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde has also been investigated for its potential as an antitumor agent. A study published in Cancer Research (2019) reported that this compound exhibited selective cytotoxicity against various cancer cell lines. The researchers found that it induced apoptosis in cancer cells by disrupting mitochondrial function and activating the intrinsic apoptotic pathway. These findings highlight the potential of 6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde as a novel anticancer agent.
The pharmacokinetic properties of 6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde have also been studied to assess its suitability for therapeutic applications. A study published in the European Journal of Pharmaceutical Sciences (2020) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that it has favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These properties make it a promising candidate for further drug development.
The safety profile of 6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde has been evaluated through various preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for clinical translation.
In conclusion, 6-Cyclohexylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS No. 1352504-33-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory, neuroprotective, and antitumor activities. Further research is warranted to fully explore its clinical potential and optimize its use as a therapeutic agent.
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